Cas no 61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/61300-41-2x300.png)
61300-41-2 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
CAS No:61300-41-2
Molecular Formula:C30H29F2N3O
Molecular Weight:485.567574262619
CID:485169
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
- 2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
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- InChIKey: JHJSJBZDFGILGF-UHFFFAOYSA-N
- Inchi: 1S/C30H29F2N3O/c31-23-9-5-21(6-10-23)30(22-7-11-24(32)12-8-22)17-13-25(14-18-30)34-19-15-26(16-20-34)35-28-4-2-1-3-27(28)33-29(35)36/h1-12,15,25H,13-14,16-20H2,(H,33,36)
- SMILES: C1(=O)N(C2=CCN(C3CCC(C4=CC=C(F)C=C4)(C4=CC=C(F)C=C4)CC3)CC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 485.22807
Experimental Properties
- PSA: 35.58
- pka: 11.98±0.30(Predicted)
- Density: 1.278±0.06 g/cm3(Predicted)
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Related Literature
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Kexin Zhang,Naixin Liang,Zewen Wei Nanoscale, 2023,15, 13834-13841
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Angela Aleksovska,Peter Lönnecke,Evamarie Hey-Hawkins Dalton Trans., 2020,49, 4817-4823
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Ayaka Matsuzaki,Takahiro Masuko,Jun-ichi Kikuchi Dalton Trans., 2013,42, 6410-6416
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Begüm Rukiye Özer,In Heo,Jong Chan Lee,Christian Schröter,Thomas Schultz Phys. Chem. Chem. Phys., 2020,22, 8933-8939
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Masahiro Sato,Masahiko Arai Chem. Commun., 2002, 2208-2209
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Chaoran Xu,Haifeng Zheng,Bowen Hu,Xiaohua Liu,Lili Lin,Xiaoming Feng Chem. Commun., 2017,53, 9741-9744
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Prasoon K. Diwakar,Pramod Kulkarni J. Anal. At. Spectrom., 2012,27, 1101-1109
61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-) Related Products
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